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Compound of Interest

Compound Name: Echistatin

Cat. No.: B137904 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Echistatin, a potent polypeptide inhibitor of

platelet aggregation. Adherence to these procedures is critical to mitigate risks to personnel

and the environment.

Immediate Safety and Handling Protocols
Echistatin, derived from snake venom, is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and is very toxic to aquatic life with long-lasting

effects[1][2]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Echistatin. This includes:

Protective gloves

Protective clothing

Eye protection (safety glasses or goggles)

Face protection (face shield)

Handling Precautions:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray[2].

Wash hands and any exposed skin thoroughly after handling[1][2].

Do not eat, drink, or smoke in areas where Echistatin is handled or stored[1][2].

Use only in well-ventilated areas or outdoors[2].

Quantitative Safety Data Summary
The following table summarizes the key hazard classifications for Echistatin for easy

reference.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Step-by-Step Disposal Procedure for Echistatin
The following procedure outlines the necessary steps for the safe disposal of Echistatin waste,

including unused product, contaminated consumables, and spill cleanup materials.

1. Waste Segregation and Collection:

Identify Waste: All materials that have come into contact with Echistatin, including unused or

expired product, empty vials, contaminated pipette tips, gloves, and labware, must be treated

as hazardous waste.
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Use Designated Waste Containers: Place all Echistatin waste into a clearly labeled, leak-

proof hazardous waste container. The container should be compatible with the waste type

(e.g., a rigid, sealable container for solids and sharps).

2. Spill Management: In the event of a spill, follow these steps immediately:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel[2].

Contain the Spill: Prevent further leakage or spillage. Keep the product away from drains and

water courses[2].

Absorb Liquid Spills: For solutions, use an inert, finely-powdered liquid-binding material such

as diatomite or universal binders to absorb the spill[2].

Collect Contaminated Materials: Carefully collect all contaminated materials, including the

absorbent, and place them in the designated hazardous waste container[1].

Decontaminate Surfaces: Scrub the affected surfaces and any contaminated equipment with

alcohol to decontaminate them[2].

3. Final Disposal:

Seal and Label Container: Securely seal the hazardous waste container. Ensure it is clearly

labeled with the contents ("Echistatin Waste") and the appropriate hazard symbols.

Arrange for Professional Disposal: Dispose of the container and its contents through an

approved and licensed waste disposal company[1][2]. Adhere to all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of Echistatin waste in general

laboratory trash or down the drain.

Echistatin Disposal Workflow
The following diagram illustrates the logical flow of the Echistatin disposal procedure, from

initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of Echistatin waste.

By adhering to these detailed procedures, laboratories can ensure the safe handling and

disposal of Echistatin, fostering a secure research environment and maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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